5-[[4-[6-(3-Fluorophenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-2,4-dimethyl-1,3-thiazole

• IUPAC Name: 5-[[4-[6-(3-fluorophenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-2,4-dimethyl-1,3-thiazole
• InChI: InChI=1S/C20H22FN5S/c1-14-19(27-15(2)22-14)13-25-8-10-26(11-9-25)20-7-6-18(23-24-20)16-4-3-5-17(21)12-16/h3-7,12H,8-11,13H2,1-2H3
• InChI Key: CZMSWTUINOZCTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CN2CCN(CC2)C3=NN=C(C=C3)C4=CC(=CC=C4)F
• Molecular Formula: C20H22FN5S
• Molecular Weight: 383.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyridazine ring, a piperazine ring, and a thiazole ring. The presence of these rings suggests that this compound could have interesting biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyridazine and thiazole rings, followed by the introduction of the piperazine ring. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of several nitrogen-containing rings. These rings can participate in a variety of chemical reactions and can form multiple hydrogen bonds, which could be important for its biological activity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific conditions and reagents used. The presence of the nitrogen-containing rings suggests that it could participate in reactions such as ring-opening or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrogen-containing rings could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Given its structure, it could potentially interact with a variety of enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could include studies to identify its specific biological targets and to determine its potential therapeutic applications.